7,7-Dimethyl-6,7-dihydro-5H-benzo[b]thiophen-4-one

• Molecular Formula: C10H12OS
• Molecular Weight: 180.27 g/mol
• IUPAC Name: 7,7-dimethyl-5,6-dihydro-1-benzothiophen-4-one
• InChI: InChI=1S/C10H12OS/c1-10(2)5-3-8(11)7-4-6-12-9(7)10/h4,6H,3,5H2,1-2H3
• InChI Key: FPRZFRCXVFHNIE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(=O)C2=C1SC=C2)C

Description

7,7-Dimethyl-6,7-dihydro-5H-benzo[b]thiophen-4-one is a useful research compound. Its molecular formula is C10H12OS and its molecular weight is 180.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(4-Methyl-1-thiophen-3-yl-pentylideneaminooxy)-acetic acid (2.17 g, 8.5 mmol) was added to a 0.1 M sodium hydroxide solution (93.5 ml) and heated to reflux. A solution of potassium persulfate (3.45 g, 12.75 mmol) in water (10 ml) was added dropwise and heating continued. After 2 hours, the reaction mixture was extracted with dry diethyl ether (100 ml). The organic layer was then washed with saturate sodium bicarbonate, water and brine, dried (Na2SO4) and concentrated in vacuo. The resulting oil was purified by silica gel chromatography to afford the title compound as a colourless oil (196 mg, 13%). MS (ES+) 18. δH (d6DMSO): 1.42 (6H, s), 2.03 (2H, t), 2.60 (2H, t), 7.22 (1H, d), 7.42 (1H, d).